Cas no 2228707-34-2 (2-methyl-2-(5-propylthiophen-2-yl)propanoic acid)

• Product Name: 2-methyl-2-(5-propylthiophen-2-yl)propanoic acid
• CAS No: 2228707-34-2
• MF: C₁₁H₁₆O₂S
• MW: 212.308542251587
• CID: 6455187
• PubChem ID: 165975831
• Update Time: 2025-05-19

2-methyl-2-(5-propylthiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(5-propylthiophen-2-yl)propanoic acid
• 2228707-34-2
• EN300-1751784

• Inchi： 1S/C11H16O2S/c1-4-5-8-6-7-9(14-8)11(2,3)10(12)13/h6-7H,4-5H2,1-3H3,(H,12,13)
• InChI Key： QFEUHXALXFSOQH-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(C(=O)O)(C)C)CCC

Computed Properties

• Exact Mass: 212.08710092g/mol
• Monoisotopic Mass: 212.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-methyl-2-(5-propylthiophen-2-yl)propanoic acid

Professional Introduction to 2-methyl-2-(5-propylthiophen-2-yl)propanoic acid (CAS No. 2228707-34-2)

2-methyl-2-(5-propylthiophen-2-yl)propanoic acid, identified by the CAS number 2228707-34-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a unique structural motif combining a propyl-substituted thiophene ring with a branched acyclic carboxylic acid moiety, exhibits intriguing chemical properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced functional materials.

The molecular structure of 2-methyl-2-(5-propylthiophen-2-yl)propanoic acid consists of a central propanoic acid backbone substituted with a 5-propylthiophen-2-yl group at the second carbon position. This arrangement introduces both steric hindrance and electronic effects that can modulate the compound's reactivity and biological activity. The presence of the thiophene ring, a heterocyclic aromatic system, is particularly noteworthy, as thiophene derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with biological targets in diverse ways.

In recent years, there has been a surge in research focused on thiophene-based compounds due to their versatility in drug design. For instance, studies have demonstrated that thiophene scaffolds can be incorporated into small molecules to enhance binding affinity and selectivity towards specific biological receptors. The compound 2-methyl-2-(5-propylthiophen-2-yl)propanoic acid leverages this structural feature, making it an attractive scaffold for further derivatization and optimization.

One of the most compelling aspects of CAS No. 2228707-34-2 is its potential application in the synthesis of bioactive molecules. Researchers have explored its utility as a precursor in the development of novel antimicrobial agents, where the thiophene ring can serve as a pharmacophore to disrupt bacterial cell membranes or inhibit essential metabolic pathways. Additionally, its structural complexity suggests that it may exhibit inhibitory effects on enzymes involved in inflammatory responses or cancer progression, areas where thiophene derivatives have shown promise.

The synthesis of 2-methyl-2-(5-propylthiophen-2-yl)propanoic acid presents an interesting challenge due to the need for precise functionalization of both the thiophene ring and the acyclic side chain. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct this complex framework efficiently. The optimization of these synthetic routes is crucial for achieving high yields and purity, which are essential for subsequent pharmacological evaluation.

Recent advancements in computational chemistry have also contributed to the study of CAS No. 2228707-34-2. Molecular modeling techniques allow researchers to predict the binding modes of this compound with potential target proteins, providing insights into its mechanism of action. These simulations can guide experimental efforts by highlighting key interactions and suggesting modifications to improve potency and selectivity. Such interdisciplinary approaches are becoming increasingly prevalent in drug discovery, integrating experimental data with computational predictions.

The pharmaceutical industry has shown particular interest in thiophene derivatives due to their broad spectrum of biological activities. For example, certain thiophene-based drugs have demonstrated efficacy in treating neurological disorders by modulating neurotransmitter receptors. The unique structural features of CAS No. 2228707-34-2, including its branched acyclic side chain and electron-rich thiophene ring, may endow it with similar properties or even novel mechanisms of action that warrant further exploration.

In addition to pharmaceutical applications, 2-methyl-2-(5-propylthiophen-2-yl)propanoic acid holds promise in materials science. Thiophene derivatives are known for their semiconducting properties, making them valuable components in organic electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The incorporation of this compound into such systems could lead to improved performance characteristics due to its rigid aromatic core and extended conjugation pathways provided by the thiophene ring.

The chemical reactivity of CAS No. 2228707-34-2 also makes it a valuable intermediate for synthesizing more complex molecules. Its carboxylic acid functionality allows for further derivatization via esterification, amidation, or condensation reactions, while the thiophene ring can undergo various transformations such as halogenation or sulfonylation. These chemical handles provide chemists with numerous possibilities for tailoring the properties of derived compounds for specific applications.

As research continues to uncover new applications for thiophene-based compounds, CAS No. 2228707-34-2 is poised to play an important role in both academic and industrial settings. Its unique structure offers a balance between structural complexity and synthetic accessibility, making it an ideal candidate for exploratory studies and lead optimization campaigns. Future work will likely focus on expanding its utility through innovative synthetic strategies and interdisciplinary collaborations between chemists, biologists, and material scientists.

In conclusion,CAS No 2228707 - 34 - 22 -methyl - 22 -(5 - propylthiophen - 22 - yl)propanoic acid represents a fascinating compound with diverse potential applications spanning pharmaceuticals and materials science. Its distinctive structural features combined with its synthetic tractability make it an invaluable asset for researchers seeking novel bioactive molecules or advanced functional materials. As our understanding of its properties grows，so too will its importance in driving innovation across multiple scientific disciplines.